Cas no 2229593-27-3 (N-methyl-1-4-(propan-2-yl)cyclohexylcyclopropan-1-amine)

• Product Name: N-methyl-1-4-(propan-2-yl)cyclohexylcyclopropan-1-amine
• CAS No: 2229593-27-3
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 6264955
• PubChem ID: 165647602
• Update Time: 2025-05-23

N-methyl-1-4-(propan-2-yl)cyclohexylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-4-(propan-2-yl)cyclohexylcyclopropan-1-amine
• EN300-1745899
• 2229593-27-3
• N-methyl-1-[4-(propan-2-yl)cyclohexyl]cyclopropan-1-amine

• Inchi： 1S/C13H25N/c1-10(2)11-4-6-12(7-5-11)13(14-3)8-9-13/h10-12,14H,4-9H2,1-3H3
• InChI Key： BXHDIACYZDXHJA-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-4-(propan-2-yl)cyclohexylcyclopropan-1-amine

N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine: A Comprehensive Overview

N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine, also known by its CAS number 2229593-27-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique cyclopropane ring structure and substituents, has garnered attention in recent years due to its intriguing properties and versatile synthesis methods. In this article, we delve into the structural features, synthesis pathways, applications, and the latest research findings related to this compound.

The molecular structure of N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine comprises a cyclopropane ring fused with a cyclohexane ring, which is further substituted with a propan-2-yl group at the 4-position. The presence of the methyl group attached to the amine nitrogen adds to its structural complexity and functional diversity. This arrangement imparts unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. The strain inherent in the cyclopropane ring can lead to increased reactivity and selectivity in chemical reactions, which is advantageous in designing bioactive molecules. For instance, researchers have explored the use of N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine as a potential precursor for synthesizing advanced pharmaceutical agents targeting specific biological pathways.

The synthesis of this compound involves multi-step processes that often require precise control over reaction conditions. One common approach is the alkylation of cyclohexanamines followed by cyclization to form the cyclopropane ring. Innovations in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high yields.

In terms of applications, N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine has shown promise in several areas. Its role as an intermediate in drug development is particularly notable, as it can be further functionalized to create bioisosteres or prodrugs with enhanced pharmacokinetic profiles. Additionally, its structural rigidity makes it a candidate for materials science applications, such as in the development of novel polymers or advanced materials with tailored mechanical properties.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the conjugation between the amine group and the cyclopropane ring significantly influences its reactivity. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring its catalytic applications.

Furthermore, the stereochemistry of N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine plays a crucial role in determining its biological activity. Researchers have employed chiral resolution techniques to isolate enantiomers, which exhibit distinct pharmacological profiles. This stereochemical control is essential for developing enantioselective drugs with improved efficacy and reduced side effects.

In conclusion, N-Methyl-1-[4-(Propan-2-Yl)cyclohexyl]Cyclopropanamine (CAS No. 2229593-27-) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and computational methods, positions it as a valuable tool for advancing both academic research and industrial innovations.